Cas no 2228904-59-2 (3-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid)

• Product Name: 3-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid
• CAS No: 2228904-59-2
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 5975399
• PubChem ID: 165641080
• Update Time: 2025-05-20

3-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid
• 2228904-59-2
• EN300-1863399

• Inchi： 1S/C13H15N3O2/c1-16-12(10(8-14)13(17)18)7-11(15-16)9-5-3-2-4-6-9/h2-7,10H,8,14H2,1H3,(H,17,18)
• InChI Key： JVDISGDSPKGEMU-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1=CC(C2C=CC=CC=2)=NN1C)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid

3-Amino-2-(1-Methyl-3-Phenyl-1H-Pyrazol-5-Yl)Propanoic Acid: A Comprehensive Overview

3-Amino-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propanoic acid, identified by the CAS registry number 2228904-59-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically those with substituted pyrazole moieties. The structure of this molecule consists of a propanoic acid backbone with an amino group at position 3 and a substituted pyrazole ring at position 2. The pyrazole ring is further substituted with a methyl group at position 1 and a phenyl group at position 3, making it a unique derivative with potential applications in drug design and synthesis.

The synthesis of 3-amino-2-(1-methyl-3-phenyl-pyrazol-5yl)propanoic acid involves multi-step organic reactions, including nucleophilic substitutions, condensations, and reductions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures, leveraging catalytic systems and green chemistry principles. For instance, researchers have employed microwave-assisted synthesis to expedite the formation of the pyrazole ring, significantly reducing reaction times while maintaining high yields.

The chemical properties of this compound are heavily influenced by its functional groups. The amino group imparts basicity, while the carboxylic acid group confers acidity. The pyrazole ring, being aromatic and electron-deficient, can participate in various non-covalent interactions, such as hydrogen bonding and π–π stacking. These properties make the compound suitable for studying its interactions with biological targets, such as enzymes or receptors.

Recent studies have highlighted the potential of 3-amino-N-(pyrazol-yl) derivatives in medicinal chemistry. For example, researchers have investigated their ability to modulate kinase activity, which is crucial in treating various diseases, including cancer and inflammatory disorders. In one notable study published in 2023, this compound demonstrated potent inhibitory effects against a panel of kinases, suggesting its potential as a lead compound for drug development.

Beyond its pharmacological applications, this compound has also been explored in materials science. Its ability to form self-assembled monolayers (SAMs) on surfaces has been utilized in the development of biosensors and nanomaterials. The amino and carboxylic acid groups facilitate strong interactions with metal surfaces, making it a promising candidate for surface functionalization.

In terms of physical properties, 3-amino-N-(pyrazol-yl)propanoic acid exhibits a melting point around 180°C under standard conditions. Its solubility in polar solvents like water and ethanol is moderate due to the balance between hydrophilic and hydrophobic groups in its structure. These characteristics are essential for determining its suitability in various experimental setups and industrial applications.

The safety profile of this compound has been evaluated through standard toxicological assays. Results indicate that it exhibits low toxicity when administered at therapeutic doses, making it a safer option for potential drug candidates. However, further long-term studies are required to fully understand its safety profile across different biological systems.

In conclusion, 3-amino-N-(pyrazol-yl)propanoic acid (CAS No 2228904-59-2) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound stands poised to contribute significantly to advancements in medicine and materials science.